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  4. 4-Bromo-2-ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
4-Bromo-2-ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate 4-Bromo-2-ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
Brand Name: Vulcanchem
CAS No.: 488796-29-8
VCID: VC0359129
InChI: InChI=1S/C18H20BrN3O3S/c1-3-25-12-7-9(19)6-11(15(12)23)16-20-17(24)14-10-4-5-22(2)8-13(10)26-18(14)21-16/h6-7,16,21,23H,3-5,8H2,1-2H3,(H,20,24)
SMILES: CCOC1=CC(=CC(=C1[O-])C2NC3=C(C4=C(S3)C[NH+](CC4)C)C(=O)N2)Br
Molecular Formula: C18H20BrN3O3S
Molecular Weight: 438.3g/mol

4-Bromo-2-ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate

CAS No.: 488796-29-8

Main Products

VCID: VC0359129

Molecular Formula: C18H20BrN3O3S

Molecular Weight: 438.3g/mol

4-Bromo-2-ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate - 488796-29-8

CAS No. 488796-29-8
Product Name 4-Bromo-2-ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
Molecular Formula C18H20BrN3O3S
Molecular Weight 438.3g/mol
IUPAC Name 4-bromo-2-ethoxy-6-(11-methyl-3-oxo-8-thia-4,6-diaza-11-azoniatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-5-yl)phenolate
Standard InChI InChI=1S/C18H20BrN3O3S/c1-3-25-12-7-9(19)6-11(15(12)23)16-20-17(24)14-10-4-5-22(2)8-13(10)26-18(14)21-16/h6-7,16,21,23H,3-5,8H2,1-2H3,(H,20,24)
Standard InChIKey ROLNREIMXREQHU-UHFFFAOYSA-N
SMILES CCOC1=CC(=CC(=C1[O-])C2NC3=C(C4=C(S3)C[NH+](CC4)C)C(=O)N2)Br
Canonical SMILES CCOC1=CC(=CC(=C1[O-])C2NC3=C(C4=C(S3)C[NH+](CC4)C)C(=O)N2)Br
PubChem Compound 3984397
Last Modified Nov 11 2021
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